![molecular formula C19H32ClNO3 B6024312 2-hydroxy-3-(1-piperidinyl)propyl 1-adamantanecarboxylate hydrochloride](/img/structure/B6024312.png)
2-hydroxy-3-(1-piperidinyl)propyl 1-adamantanecarboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydroxy-3-(1-piperidinyl)propyl 1-adamantanecarboxylate hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as Memantine, and it is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist. Memantine has been shown to have several biochemical and physiological effects, and it has been studied for its potential use in treating a variety of neurological disorders.
Mechanism of Action
Memantine works by blocking the 2-hydroxy-3-(1-piperidinyl)propyl 1-adamantanecarboxylate hydrochloride receptors in the brain. These receptors are involved in the regulation of synaptic plasticity and memory formation. By blocking these receptors, Memantine can help to prevent the overstimulation of neurons, which can lead to cell death and neurodegeneration.
Biochemical and Physiological Effects:
Memantine has several biochemical and physiological effects. It has been shown to have neuroprotective effects, and it may help to prevent the degeneration of neurons in the brain. Memantine has also been shown to improve cognitive function and memory in patients with Alzheimer's disease. Additionally, Memantine has been shown to have anti-inflammatory effects, which may be beneficial in treating a variety of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using Memantine in lab experiments is that it has a well-established mechanism of action and has been extensively studied for its potential use in treating neurological disorders. Additionally, Memantine has a relatively low toxicity profile, which makes it a safe compound to use in lab experiments. However, one limitation of using Memantine in lab experiments is that it can be difficult to obtain and may be expensive.
Future Directions
There are several future directions for research on Memantine. One area of research is the potential use of Memantine in treating other neurological disorders, such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Additionally, researchers may investigate the use of Memantine in combination with other drugs to enhance its therapeutic effects. Finally, researchers may investigate the potential use of Memantine in preventing neurodegeneration in healthy individuals.
Synthesis Methods
The synthesis of Memantine involves the reaction of 1-adamantanecarboxylic acid with 2-amino-3-(1-piperidinyl)propylamine. This reaction results in the formation of 2-hydroxy-3-(1-piperidinyl)propyl 1-adamantanecarboxylate, which is then converted to the hydrochloride salt form.
Scientific Research Applications
Memantine has been extensively studied for its potential use in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has been shown to have neuroprotective effects, and it may help to prevent the degeneration of neurons in the brain. Memantine has also been studied for its potential use in treating depression, anxiety, and addiction.
properties
IUPAC Name |
(2-hydroxy-3-piperidin-1-ylpropyl) adamantane-1-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31NO3.ClH/c21-17(12-20-4-2-1-3-5-20)13-23-18(22)19-9-14-6-15(10-19)8-16(7-14)11-19;/h14-17,21H,1-13H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWCMGDCTFBWDNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(COC(=O)C23CC4CC(C2)CC(C4)C3)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.